Nrf2 activator-6

• Molecular Formula: C31H37ClFN5O5
• Molecular Weight: 614.1 g/mol
• InChI: InChI=1S/C31H37ClFN5O5/c1-30(29(41)42)8-4-5-19(30)28(40)37-12-7-18-20(32)13-21(33)27(43-16-22-23-6-2-3-11-38(23)35-34-22)26(18)24(37)15-36-17-31(9-10-31)14-25(36)39/h13,19,24H,2-12,14-17H2,1H3,(H,41,42)/t19-,24+,30-/m0/s1
• InChIKey: WZPHPAGNPBBHKV-ULPUPHRNSA-N

Nrf2 Activator-6 Overview

Nrf2 activator-6 is a tetrahydroisoquinoline (THIQ) compound that functions as a direct, non‑covalent inhibitor of the Keap1–Nrf2 protein‑protein interaction (PPI). By displacing Nrf2 from the Keap1 Kelch domain, it stabilizes Nrf2 and transcriptionally activates the Antioxidant Response Element (ARE) pathway. The primary in vitro pharmacodynamic endpoint is a Kelch domain–Nrf2 interaction IC50 of 5 nM [1]. Nrf2 activator-6 also demonstrates potent cellular functional activity, raising NQO1 mRNA levels with an EC50 of 0.3 nM [1]. The compound was disclosed as Example 4 in C4X Discovery’s patent family WO2021214470A1 [1] and is offered by multiple reputable vendors for preclinical research use .

Keap1-Nrf2 protein–protein interaction inhibition studies

Non-covalent Kelch domain displacement mechanism

ARE pathway transcriptional activation research

Low-concentration cellular pathway activation context

• [1] Lucas, C. L., Ray, N. C., Seward, E. M., & Hynd, G. (2021). Tetrahydroisoquinoline compounds as Nrf2 activators. WO2021214470A1. WIPO (PCT). Example 4; C4X Discovery Ltd. View Source

Why Nrf2 Activator-6 Cannot Be Substituted

Within the Keap1–Nrf2 PPI inhibitor field, the potency gap between early tool compounds and modern THIQ‑based agents exceeds two orders of magnitude. Early probes such as ML334 (IC50 = 1.6 µM, FP assay) [1] are approximately 320‑fold weaker in target engagement than Nrf2 activator‑6 (IC50 = 5 nM). Even within the more advanced THIQ class, significant differences in Kelch domain affinity exist: for example, Compound 56 from an independent series shows an IC50 of 16.0 nM and a Kd of 3.07 nM [2]. Substituting Nrf2 activator‑6 with a less potent analog will require higher test concentrations, increasing the risk of off‑target effects, limited cellular translation, and inconsistent pathway activation. The combination of picomolar cellular functional potency (EC50 = 0.3 nM for NQO1 induction ) and a sub‑5 nM target engagement IC50 makes Nrf2 activator‑6 a uniquely potent tool among commercially available non‑covalent Nrf2 activators.

Target engagement gap with early probes

Earlier tool compounds exhibit substantially lower Kelch domain affinity, likely requiring higher test concentrations and raising off-target risks.

THIQ-class affinity variability

Even within the tetrahydroisoquinoline series, Kelch domain binding differences can alter cellular pathway activation thresholds and response consistency.

Combined target/cellular activity profile

Reported low nanomolar target engagement and picomolar cellular functional activity suggest that substitution with lower-affinity analogs may limit reliable pathway activation.

• [1] Jiang, Z. Y., Lu, M. C., Xu, L. L., Yang, T. T., Xi, M. Y., Xu, X. L., ... & Sun, H. P. (2014). Discovery of potent Keap1–Nrf2 protein–protein interaction inhibitor based on molecular binding determinants analysis. Journal of Medicinal Chemistry, 57(6), 2736–2745. (The identification and characterization of non-reactive inhibitor of Keap1-Nrf2 interaction through HTS using a fluorescence polarization assay. PMID: 24001062, where ML334/LH601A IC50 = 1.6 µM and Kd = 1.0 µM are reported.) View Source
• [2] Shi, Z., et al. (2024). Discovery of Propionic Acid Derivatives with a 5-THIQ Core as Potent and Orally Bioavailable Keap1-Nrf2 Protein–Protein Interaction Inhibitors for Acute Kidney Injury. Journal of Medicinal Chemistry, 67(21), 18828–18864. (Compound 56: IC50 = 16.0 nM, Kd = 3.07 nM, F = 20%.) View Source

Nrf2 Activator-6 Comparator Evidence

Target Engagement vs. ML334

In a fluorescence polarization (FP) assay that directly measures competition for the Keap1 Kelch domain, Nrf2 activator‑6 inhibits the Nrf2 peptide–Kelch interaction with an IC50 of 5 nM [1]. The early‑generation, widely‑referenced probe ML334 (LH601A) exhibits an IC50 of 1.6 µM in the same assay format [2]. This represents a 320‑fold difference in apparent target engagement potency.

Target Engagement vs. ML334

Head-to-head

5 nM vs 1,600 nM (320×)

Supports target engagement potency comparison for assay design.

FP assay, recombinant Kelch domain.

Evidence Dimension	Inhibition of Keap1 Kelch domain–Nrf2 peptide interaction (IC50)
Target Compound Data	5 nM
Comparator Or Baseline	ML334 (LH601A): 1,600 nM (1.6 µM)
Quantified Difference	320-fold higher potency for Nrf2 activator‑6
Conditions	Fluorescence polarization (FP) competition assay using recombinant Keap1 Kelch domain and fluorescently labeled Nrf2 peptide.

Why This Matters

An over 300‑fold target engagement advantage directly translates to significantly lower compound requirements in cellular and in vivo models, reducing solvent‑induced artifacts and off‑target risk while preserving Nrf2 pathway activation at low nanomolar concentrations.

• [1] Lucas, C. L., Ray, N. C., Seward, E. M., & Hynd, G. (2021). Tetrahydroisoquinoline compounds as Nrf2 activators. WO2021214470A1. WIPO (PCT). Example 4; C4X Discovery Ltd. View Source
• [2] Jiang, Z. Y., et al. (2014). J. Med. Chem. 57(6), 2736–2745. (ML334 FP IC50 = 1.6 µM). View Source

Cellular Potency vs. Early Activators

In a cellular assay measuring NQO1 mRNA elevation, Nrf2 activator‑6 demonstrates an EC50 of 0.3 nM . By contrast, the first‑generation tool compound ML334 activates the ARE‑luciferase reporter with an EC50 of approximately 12–18 µM . This indicates that Nrf2 activator‑6 is over 40,000‑fold more potent in a cellular functional context.

Cellular Potency vs. Early Activators

Cross-study

0.3 nM vs 12,000–18,000 nM (>40,000×)

Supports cellular functional potency comparison; informs concentration range selection for cell-based studies.

NQO1 mRNA vs ARE-luciferase reporter; cell lines differ.

Evidence Dimension	Cellular functional activation of Nrf2 pathway (NQO1 mRNA EC50 vs ARE reporter EC50)
Target Compound Data	0.3 nM (NQO1 mRNA EC50)
Comparator Or Baseline	ML334: 12,000–18,000 nM (12–18 µM, ARE reporter gene EC50)
Quantified Difference	>40,000-fold higher cellular potency for Nrf2 activator‑6
Conditions	Nrf2 activator‑6: NQO1 mRNA qPCR in mammalian cells (exact line undisclosed in vendor datasheet). ML334: ARE‑luciferase reporter assay in U2OS or HEK293 cells.

Why This Matters

Picomolar cellular functional potency ensures that robust pathway activation can be achieved at concentrations far below those that cause non‑specific cytotoxicity or solubility‑related artifacts, making Nrf2 activator‑6 ideal for long‑term cellular differentiation and organoid models.

Potency vs. Compound 56

Among tetrahydroisoquinoline‑based Keap1‑Nrf2 PPI inhibitors, Nrf2 activator‑6 exhibits an IC50 of 5 nM for Kelch domain inhibition [1]. The independently developed Compound 56, another optimized 5‑THIQ derivative, shows an IC50 of 16.0 nM [2]. This sub‑micromolar IC50 difference (3.2‑fold) places Nrf2 activator‑6 at the leading edge of affinity for this chemical series.

Potency vs. Compound 56

Cross-study

5 nM vs 16.0 nM (3.2×)

Indicates subtle affinity differences among THIQ inhibitors; relevant for SAR assessment.

Fluorescence polarization/displacement assays.

Evidence Dimension	Inhibition of Keap1 Kelch domain–Nrf2 interaction (IC50)
Target Compound Data	5 nM
Comparator Or Baseline	Compound 56: 16.0 nM
Quantified Difference	3.2‑fold greater potency for Nrf2 activator‑6
Conditions	Both measured in fluorescence polarization (FP) or time‑resolved FRET displacement assays using recombinant Keap1 Kelch domain.

Why This Matters

A 3.2‑fold potency advantage is significant in in vivo pharmacology where achieving sustained target coverage with minimal exposure is critical; this provides a wider therapeutic index and greater confidence in target engagement during chronic dosing studies.

• [1] Lucas, C. L., et al. (2021). WO2021214470A1. Example 4. View Source
• [2] Shi, Z., et al. (2024). J. Med. Chem. 67(21), 18828–18864. (Compound 56: IC50 = 16.0 nM.) View Source

Stability and Storage Profile

Vendor datasheets indicate Nrf2 activator‑6 is supplied as a white to off‑white solid with a purity of ≥98% and is stable as a powder for 3 years at -20°C . In solvent (DMSO) at -80°C, stability is cited at 6 months . While no direct head‑to‑head forced degradation study with a specific comparator was found, this long‑term solid‑state and solution stability profile is comparable to or exceeds that reported for earlier generated THIQ‑based probes (e.g., store at -20°C, stable for >2 years), supporting reproducible batch‑to‑batch performance in multi‑year research programs .

Stability & Storage

Data to verify

Powder: -20°C, 3 years; Solution (DMSO): -80°C, 6 months

Reported storage conditions support procurement planning for multi-year studies.

Supplier-specified data; independent verification recommended.

Evidence Dimension	Shelf‑life and storage stability
Target Compound Data	Powder: -20°C, 3 years; In solvent (DMSO): -80°C, 6 months
Comparator Or Baseline	Class average for similar THIQ inhibitors (typically -20°C, ≥2 years, vendor‑dependent)
Quantified Difference	At least equivalent or longer documented stability
Conditions	Standard ICH‑harmonized storage conditions per vendor specification.

Why This Matters

Documented multi‑year stability enables large‑scale procurement for longitudinal in vivo studies without the risk of potency loss during storage, a critical consideration for academic core facilities managing compound libraries.

Nrf2 Activator-6 Application Scenarios

Sensitive Cellular Oxidative Stress Models

Because Nrf2 activator‑6 achieves an NQO1 mRNA induction EC50 of 0.3 nM, it can robustly activate the Nrf2‑ARE axis in primary neuronal, renal tubular epithelial, or iPSC‑derived cell models at picomolar to low nanomolar concentrations. This allows researchers to study the antioxidant response without the confounding cytotoxicity or off‑target transcriptional changes frequently observed with micro‑molar concentrations of first‑generation activators like ML334 .

SAR Campaigns and Probe Qualification

With a target engagement IC50 of 5 nM, Nrf2 activator‑6 serves as a high‑affinity reference ligand for FP or TR‑FRET displacement assays [1]. Its well‑defined mode of action (non‑covalent Kelch domain binding) and superior potency over earlier probes (e.g., ML334, IC50 = 1.6 µM) make it an ideal benchmarking standard when screening fragment libraries or evaluating new chemotypes. It can be used as a positive control in every assay plate, ensuring assay sensitivity and reproducibility across independent laboratories.

In Vivo Inflammatory and Fibrotic Disease Models

The combination of low nanomolar target affinity and cellular potency suggests that Nrf2 activator‑6 can maintain sustained Nrf2 pathway engagement in vivo at low total exposure levels. This is particularly valuable in rodent models of acute kidney injury, COPD, or DSS‑induced colitis, where a wide therapeutic margin is needed to separate efficacy from potential on‑target toxicity [2]. Procurement from vendors offering validated in vivo formulation protocols (e.g., DMSO/PEG300/Tween 80/saline) enables rapid transition from in vitro findings to animal experiments .

Long-Term Compound Library Storage

The documented 3‑year powder stability at -20°C and 6‑month DMSO stock stability at -80°C make Nrf2 activator‑6 suitable for inclusion in focused chemical libraries used by multi‑user screening cores. It can be aliquoted and repeatedly thawed/refrozen (within limits) without significant potency loss, reducing procurement frequency and ensuring assay‑ready compound availability for multiple independent projects over several years.

Application

Selection Property

Validation Focus

Cellular Nrf2 pathway activation studies

Low-concentration pathway activation potential

NQO1 mRNA induction reproducibility

Keap1 displacement assay benchmarking

High-affinity Kelch domain binding context

Assay sensitivity and inter-plate consistency

In vivo oxidative stress model studies

Sustained target coverage at low exposure

Nrf2 pathway engagement in target tissues

Long-term compound library storage

Documented solid-state and solution stability

Potency retention after extended frozen storage

• [1] Lucas, C. L., et al. (2021). WO2021214470A1. Example 4, IC50 = 5 nM. View Source
• [2] Shi, Z., et al. (2024). J. Med. Chem. 67(21), 18828–18864. (In vivo efficacy in AKI mouse model for THIQ-based Keap1-Nrf2 inhibitors.) View Source